1-[Amino-(4-nitro-phenyl)-methyl]-naphthalen-2-ol hydrochloride
Overview
Description
1-[Amino-(4-nitro-phenyl)-methyl]-naphthalen-2-ol hydrochloride, also known as ANMI, is a chemical compound that has gained significant attention in the field of scientific research. ANMI is a fluorescent molecule that has been used as a probe in various biochemical and physiological studies.
Scientific Research Applications
Organotin Compounds in OLEDs
1-[Amino-(4-nitro-phenyl)-methyl]-naphthalen-2-ol hydrochloride has been utilized in the synthesis of organotin compounds derived from Schiff bases, which are significant in the development of organic light-emitting diodes (OLEDs). These compounds exhibit photophysical properties that are key for OLED applications, like quantum yields around 4% and lifetimes in the 10^−10−10^−11 s range. One study showed that a diode fabricated using a derivative of this compound demonstrated intrinsic electroluminescence properties (García-López et al., 2014).
Nickel(II) Tridentate Schiff Base Complexes
In another application, this compound was used to synthesize nickel(II) tridentate Schiff base complexes. These complexes were characterized using various spectroscopic techniques and theoretical calculations, which confirmed their structures proposed by X-ray crystallography. These complexes have potential applications in areas like catalysis and materials science (Kianfar et al., 2015).
Fluorescent Chemodosimeter for Metal Ions
The compound has also been part of the synthesis of a new Schiff base system with naphthalene groups, acting as a fluorescent chemodosimeter for metal ions like Zn2+. This system was used to create an AND logic gate at the molecular level, using Zn2+ and triethylamine as inputs, and fluorescence intensity as the output signal (Azadbakht & Keypour, 2012).
Detection of Metal Ions in Aqueous Media
Another study focused on the development of aminoethylpyridine-based fluorescent probes for detecting Fe3+ and Hg2+ in aqueous media. These probes were synthesized using reactions with this compound and showed potential for practical applications in detecting trace amounts of these metal ions in water samples and biological systems (Singh et al., 2020).
properties
IUPAC Name |
1-[amino-(4-nitrophenyl)methyl]naphthalen-2-ol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O3.ClH/c18-17(12-5-8-13(9-6-12)19(21)22)16-14-4-2-1-3-11(14)7-10-15(16)20;/h1-10,17,20H,18H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMQFOFOAHKGDFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2C(C3=CC=C(C=C3)[N+](=O)[O-])N)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10588728 | |
Record name | 1-[Amino(4-nitrophenyl)methyl]naphthalen-2-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10588728 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
330.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
714953-84-1 | |
Record name | 1-[Amino(4-nitrophenyl)methyl]naphthalen-2-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10588728 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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